Cas no 5657-61-4 (N-hydroxypyridine-3-carboxamide)

N-Hydroxypyridine-3-carboxamide is a heterocyclic organic compound featuring a hydroxamic acid functional group attached to a pyridine ring. This structure imparts chelating properties, making it useful in coordination chemistry and metalloprotein inhibition. Its hydroxamate moiety enables strong binding to metal ions, particularly transition metals, which is valuable in applications such as enzyme inhibition (e.g., matrix metalloproteinases) or as a building block in medicinal chemistry. The pyridine ring enhances solubility and stability in aqueous systems compared to purely aliphatic hydroxamic acids. The compound’s dual functionality allows for versatile reactivity, serving as an intermediate in pharmaceutical synthesis or a ligand in catalytic systems. Its well-defined structure ensures reproducibility in research and industrial applications.

N-hydroxypyridine-3-carboxamide structure

5657-61-4 structure

Product Name:N-hydroxypyridine-3-carboxamide

CAS No:5657-61-4

MF:C₆H₆N₂O₂

MW:138.124041080475

MDL:MFCD00033801

CID:826206

PubChem ID:71211

Update Time:2025-05-28

N-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- AMINO ACID HYDROXAMATES NICOTINIC ACID HYDROXAMATE
- N-hydroxypyridine-3-carboxamide
- NICOTINYL HYDROXAMIC ACID(NICOTINIC ACID HYDROXAMATE)
- 3-picolinehydroxamic acid
- 3-pyridinecarbohydroxamic acid
- 3-Pyridinecarboxamide,N-hydroxy
- 3-pyridinehydroxamic acid
- E 537
- N-Hydroxy-3-pyridinecarboxamide
- N-Hydroxynicotinamid
- Nicotine hydroxamic acid
- nicotinic acid hydroxamate
- nicotinohydroxamic acid
- Nicotinohydroxamsaeure
- Nicotinohydroximic acid
- Nicotinylhydroxamic acid
- Nicoxamat
- NSC-13997
- (3-pyridyl) hydroxamic acid
- Nicoxamate [INN-French]
- 5657-61-4
- Nicoxamat [INN]
- NSC 13997
- Pyridine-3-carbohydroxamic acid
- nicotinhydroxamic acid
- BDBM50573492
- Nicoxamatum
- AMINOACIDHYDROXAMATESNICOTINICACIDHYDROXAMATE
- MLS006010736
- MFCD00033801
- CHEBI:173404
- AS-47980
- BRN 0003657
- N-Hydroxynicotinamide
- NICOXAMAT [JAN]
- Nicoxamate
- 5-22-02-00120 (Beilstein Handbook Reference)
- Z59181939
- DB-052943
- EN300-1268258
- NICOTINYL HYDROXAMIC ACID
- Q27294948
- NSC13997
- NS00122419
- Z3H2D4MF7A
- DTXSID70205126
- SCHEMBL93839
- BRD-K28030264-001-02-7
- SMR004701696
- F17466
- Nicoxamato
- CHEMBL504369
- 3-Pyridinecarboxamide, N-hydroxy-
- Nicoxamatum [INN-Latin]
- AKOS000188498
- UNII-Z3H2D4MF7A
- Nicoxamato [INN-Spanish]
- MDL： MFCD00033801
- Inchi： 1S/C6H6N2O2/c9-6(8-10)5-2-1-3-7-4-5/h1-4,10H,(H,8,9)
- InChI Key： IYCHDNQCHLMLJZ-UHFFFAOYSA-N
- SMILES： ONC(C1C=NC=CC=1)=O

Computed Properties

Exact Mass: 138.04300
Monoisotopic Mass: 138.042927438g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 62.2Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Flash Point: 190.0±22.3 °C
PSA: 62.22000
LogP: 0.59150

N-hydroxypyridine-3-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：US4666100
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N-hydroxypyridine-3-carboxamide Pricemore >>

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